Cas no 6553-64-6 (6,6-dimethylcyclohex-2-en-1-one)

6,6-dimethylcyclohex-2-en-1-one structure
6553-64-6 structure
Product Name:6,6-dimethylcyclohex-2-en-1-one
CAS No:6553-64-6
MF:C8H12O
MW:124.180282592773
MDL:MFCD09867957
CID:1689534
PubChem ID:11788302
Update Time:2025-04-21

6,6-dimethylcyclohex-2-en-1-one Chemical and Physical Properties

Names and Identifiers

    • 6,6-dimethylcyclohex-2-en-1-one
    • 2-cyclohexen-1-one, 6,6-dimethyl-
    • LogP
    • 6,6-Dimethyl-2-cyclohexen-1-one
    • DTXSID801304112
    • MFCD09867957
    • SY262049
    • 6,6-Dimethyl-2-cyclohexenone
    • 6553-64-6
    • 6,6-dimethyl-cyclohex-2-en-1-one
    • AC9363
    • AKOS024437018
    • SCHEMBL7881717
    • CS-0242735
    • EN300-254458
    • 6,6-dimethylcyclohex-2-enone
    • KEYIROCHSRBPLS-UHFFFAOYSA-N
    • MDL: MFCD09867957
    • Inchi: 1S/C8H12O/c1-8(2)6-4-3-5-7(8)9/h3,5H,4,6H2,1-2H3
    • InChI Key: KEYIROCHSRBPLS-UHFFFAOYSA-N
    • SMILES: O=C1C=CCCC1(C)C

Computed Properties

  • Exact Mass: 124.08886
  • Monoisotopic Mass: 124.088815002g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 0
  • Complexity: 154
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.8
  • Topological Polar Surface Area: 17.1Ų

Experimental Properties

  • PSA: 17.07

6,6-dimethylcyclohex-2-en-1-one Pricemore >>

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